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Compound of Interest

Compound Name: 1,6-Dihydrocarvone

Cat. No.: B1202640 Get Quote

As a Senior Application Scientist, this guide provides essential, field-tested safety and handling

protocols for 1,6-Dihydrocarvone (CAS 5524-05-0). Moving beyond a simple checklist, we will

explore the causal links between the chemical's properties and the required protective

measures, ensuring a self-validating system of laboratory safety. This document is designed for

the discerning researcher, scientist, and drug development professional who prioritizes not just

procedural accuracy, but a deep, functional understanding of chemical safety.

Hazard Profile of 1,6-Dihydrocarvone
Understanding the intrinsic hazards of 1,6-Dihydrocarvone is the foundation of safe handling.

It is a combustible liquid and can cause irritation to the skin, eyes, and respiratory system.[1][2]

The toxicological properties have not been fully investigated, which necessitates a cautious

approach.[1][3]

Key hazards include:

Eye Irritation: Can cause serious eye irritation, potentially leading to chemical conjunctivitis.

[1][2]

Skin Irritation: Classified as a skin irritant, potentially causing dermatitis upon contact.[2][4]

Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract.[2] At high

concentrations, it may cause central nervous system depression.[1]
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Combustibility: It is a combustible liquid with a flash point of approximately 81°C (177.8°F),

meaning it can ignite when exposed to an ignition source.[1][2][3]

Table 1: Physicochemical and Hazard Data for 1,6-
Dihydrocarvone

Property Value Source(s)

CAS Number 5524-05-0 [5][6]

Molecular Formula C₁₀H₁₆O [6]

Appearance Clear, colorless liquid [1][7]

Odor Ketone-like, sweet, minty [1][6]

Boiling Point 87-88 °C @ 6 mmHg [3][6]

Flash Point ~81 - 102 °C (177.8 - 215.6 °F) [1][3]

Density ~0.928 g/mL at 20 °C [6]

Primary Hazards

Combustible liquid, Skin

Irritant, Eye Irritant,

Respiratory Irritant

[1][2][3][4]

Personal Protective Equipment (PPE): A Risk-Based
Approach
The selection of PPE is not a one-size-fits-all directive; it is a dynamic risk assessment based

on the procedure being performed. Engineering controls, such as working within a certified

chemical fume hood, are the primary line of defense.[4][8] PPE serves as the essential final

barrier.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling 1,6-Dihydrocarvone.
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PPE Selection Workflow for 1,6-Dihydrocarvone

Risk Assessment

PPE Configuration

Start: Handling
1,6-Dihydrocarvone

Assess Task:
- Quantity?

- Splash/Aerosol Risk?
- Ventilation?

High Splash or
Aerosol Potential?

Standard PPE:
- Chemical Goggles (EN166/ANSI Z87.1)

- Butyl or Natural Rubber Gloves
- Flame-Resistant Lab Coat

No
Enhanced PPE:

- Add Face Shield
- Consider Double Gloving

Yes

Adequate Ventilation
(e.g., Fume Hood)?

Add Respirator:
- NIOSH-approved organic vapor

cartridge respirator

No / Spill

Proceed with Task

Yes

Click to download full resolution via product page

Caption: PPE selection based on task-specific risk assessment.
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Eye and Face Protection
Due to the risk of serious eye irritation, appropriate eye protection is mandatory.

Standard Use: Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or

European Standard EN166.[1][3] These provide a seal around the eyes, protecting against

splashes from all angles.

High-Risk Operations: When transferring large volumes or if there is a significant risk of

splashing, supplement goggles with a full-face shield.[8]

Skin and Body Protection
Direct skin contact must be avoided to prevent irritation.[4]

Gloves: 1,6-Dihydrocarvone is a ketone. Standard nitrile gloves, while common in labs,

offer poor protection against ketones.[9] Authoritative chemical resistance charts indicate that

Butyl or Natural Rubber (Latex) gloves are the appropriate choice, offering "Very Good" to

"Good" protection.[9][10][11] Always check gloves for punctures or tears before use and

remove them immediately if contamination occurs.[12]

Lab Coat: A flame-resistant or 100% cotton lab coat must be worn and kept fully fastened to

protect against splashes and in the event of a fire.[8][13] Synthetic blends can melt and

adhere to skin if they ignite.[13] Ensure clothing covers the entire legs and wear closed-toe

shoes.[8][13]

Respiratory Protection
Respiratory protection is not typically required under normal use conditions with adequate

engineering controls.[3]

Required Use: A NIOSH/MSHA-approved respirator with an organic vapor cartridge should

be used if ventilation is inadequate, during a large spill, or if symptoms of respiratory irritation

are experienced.[1] This aligns with standard protocols for handling volatile organic

compounds.

Operational and Disposal Plans
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A self-validating safety system extends from preparation to disposal.

Step-by-Step PPE Donning and Doffing Protocol
Donning (Putting On):

1. Put on your lab coat and fasten it completely.

2. Put on your chemical safety goggles.

3. Wash and dry hands thoroughly.

4. Put on the correct chemical-resistant gloves (Butyl or Natural Rubber), pulling the cuffs

over the sleeves of your lab coat.

Doffing (Taking Off): This sequence is critical to prevent cross-contamination.

1. Remove gloves using a technique that avoids touching the outside of the glove with bare

skin.

2. Remove the lab coat by folding it inward on itself and store it properly.

3. Remove safety goggles.

4. Wash hands thoroughly with soap and water.

Handling and Storage
Ventilation: Always handle 1,6-Dihydrocarvone in a well-ventilated area, preferably inside a

chemical fume hood.[1][4]

Ignition Sources: As a combustible liquid, keep it away from open flames, hot plates, and

other potential sources of ignition.[2][3][13]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for

flammable/combustible liquids.[1][8] Store away from incompatible materials such as strong

oxidizing agents.[3]
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Spill Management Protocol
Evacuate: Alert personnel and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Protect: Don appropriate PPE, including respiratory protection if vapors are significant.

Contain: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to absorb

the spill.[1]

Collect: Carefully scoop the absorbed material into a suitable, sealable container for

hazardous waste.[3]

Decontaminate: Clean the spill area.

Dispose: Label the waste container and dispose of it as hazardous waste.[3]

Disposal Plan
Waste Characterization: Unused 1,6-Dihydrocarvone and materials contaminated with it

(e.g., gloves, absorbent pads) must be treated as hazardous chemical waste.[3][14] Ketone-

containing solvent waste is typically classified as ignitable and/or toxic hazardous waste.[14]

[15]

Container Management: Collect waste in a designated, properly labeled hazardous waste

container that is compatible with the chemical.[14][16] The original container is often a good

choice.[14]

Disposal: Do not dispose of down the drain or with regular trash.[14][17] All chemical waste

must be disposed of through your institution's licensed hazardous waste program in

accordance with local, state, and national regulations.[3][8][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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